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Compound of Interest

Compound Name:
(2,3-Dihydrofuro[2,3-c]pyridin-3-

yl)methanamine

CAS No.: 174469-07-9

Cat. No.: B574877

Get Quote

The fusion of a pyridine ring, a ubiquitous pharmacophore, with a furan ring creates the

furo[2,3-c]pyridine bicyclic system. This scaffold is of significant interest to medicinal chemists

due to its rigid, planar structure which can effectively interact with biological targets. Derivatives

of this and related furopyridine systems have demonstrated a wide array of biological activities,

including potent and selective inhibition of key kinases involved in oncology and immunology.

[1][2][3]This guide will provide researchers, scientists, and drug development professionals with

a technical framework for the synthesis and potential exploitation of this promising heterocyclic

system, with a specific focus on a rational pathway to (2,3-Dihydrofuro[2,3-c]pyridin-3-
yl)methanamine.

Physicochemical Properties
While experimental data for the target molecule is unavailable, we can summarize the

properties of the core scaffold and provide predicted values for the target amine.
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Property
2,3-Dihydrofuro[2,3-
c]pyridine

(2,3-Dihydrofuro[2,3-
c]pyridin-3-
yl)methanamine
(Predicted)

CAS Number 117103-45-4 Not Assigned

Molecular Formula C₇H₇NO C₈H₁₀N₂O

Molecular Weight 121.14 g/mol ~150.18 g/mol

LogP 0.9 ~0.8

Hydrogen Bond Donors 0 2

Hydrogen Bond Acceptors 2 3

Rotatable Bonds 0 1

Proposed Synthesis of (2,3-Dihydrofuro[2,3-
c]pyridin-3-yl)methanamine
The synthesis of the target molecule can be envisioned through a multi-step sequence starting

from a commercially available piperidinone derivative. This proposed route is grounded in

established synthetic transformations for related heterocyclic systems. [4][5]

Diagram of the Proposed Synthetic Workflow
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N-Benzenesulfonyl-4-piperidinone

Intermediate Ester

Wittig Olefination & Deconjugation

α,β-Unsaturated Lactone

Hydrolysis, Selenocyclization & Oxidation

2,3-Dihydrofuro[2,3-c]tetrahydropyridine

DIBAL-H Reduction

(2,3-Dihydrofuro[2,3-c]tetrahydropyridin-3-yl)methanol

Hydroboration-Oxidation

Protected Amine Intermediate

Mitsunobu Reaction (e.g., with Phthalimide)

(2,3-Dihydrofuro[2,3-c]pyridin-3-yl)methanamine

Deprotection & Aromatization
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Caption: Potential inhibition of Lck in the T-Cell Receptor signaling pathway.
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Self-Validating Protocols: Characterization and
Evaluation
For any newly synthesized compound, rigorous characterization and biological evaluation are

paramount.

Structural Verification
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR should be used to confirm the presence of all protons and their respective

chemical environments and coupling patterns. The aromatic protons of the pyridine ring

and the diastereotopic protons of the dihydrofuran ring will be characteristic.

¹³C NMR will confirm the number of unique carbon atoms in the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be performed

to confirm the exact mass and elemental composition of the synthesized molecule, matching

it to the molecular formula C₈H₁₀N₂O.

In Vitro Biological Evaluation
Kinase Inhibition Assays:

Objective: To determine the inhibitory potency (IC₅₀) of the synthesized compound against

a panel of relevant kinases (e.g., Lck, PI3Kα, EGFR).

Methodology: Utilize a time-resolved fluorescence resonance energy transfer (TR-FRET)

or a luminescence-based assay (e.g., ADP-Glo™).

Protocol:

1. Prepare a dilution series of the test compound in DMSO.

2. In a 384-well plate, add the kinase, the appropriate substrate, and ATP.

3. Add the test compound at various concentrations.
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4. Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

5. Add the detection reagent to stop the kinase reaction and generate a signal.

6. Read the plate on a suitable plate reader.

7. Calculate the percent inhibition relative to controls and fit the data to a dose-response

curve to determine the IC₅₀ value.

Cell-Based Proliferation Assays:

Objective: To assess the cytostatic or cytotoxic effects of the compound on relevant cancer

cell lines (e.g., Jurkat cells for Lck, A549 for EGFR, PC3 for PI3K/AKT).

Methodology: Use a standard MTT or CellTiter-Glo® assay.

Protocol:

1. Seed cells in a 96-well plate and allow them to adhere overnight.

2. Treat the cells with a serial dilution of the test compound for 72 hours.

3. Add the viability reagent (e.g., MTT) and incubate.

4. Solubilize the formazan crystals (for MTT) and measure the absorbance.

5. Calculate the cell viability relative to vehicle-treated controls and determine the GI₅₀

(concentration for 50% growth inhibition).

Conclusion
While (2,3-Dihydrofuro[2,3-c]pyridin-3-yl)methanamine remains a novel, uncharacterized

molecule, its core scaffold represents a highly valuable starting point for the development of

potent and selective modulators of key biological pathways. The synthetic route proposed

herein provides a logical and experimentally feasible approach to access this and related

compounds. The demonstrated potential of furopyridine derivatives as kinase inhibitors in

oncology and immunology strongly suggests that this chemical space is ripe for exploration by

drug discovery professionals. Rigorous synthesis, characterization, and biological screening, as
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outlined in this guide, will be essential to unlocking the full therapeutic potential of this

promising heterocyclic system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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